Cas no 57928-72-0 (3-(Phenoxymethyl)benzonitrile)

• Product Name: 3-(Phenoxymethyl)benzonitrile
• CAS No: 57928-72-0
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD09025918
• CID: 947745
• PubChem ID: 12222180
• Update Time: 2025-04-19

3-(Phenoxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Phenoxymethyl)benzonitrile
• 3-phenoxymethyl-benzonitrile
• MS-22551
• 57928-72-0
• AKOS000182421
• CCCLIXBSUZNVSN-UHFFFAOYSA-N
• MFCD09025918
• SCHEMBL1248693
• DB-293750
• DTXSID10481144

• MDL： MFCD09025918
• Inchi： 1S/C14H11NO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h1-9H,11H2
• InChI Key： CCCLIXBSUZNVSN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.13728